Cas no 1147843-68-2 (2-Cyano-3-{4-[2-(2,4-dichlorophenyl)acetamido]phenyl}prop-2-enamide)

• Product Name: 2-Cyano-3-{4-[2-(2,4-dichlorophenyl)acetamido]phenyl}prop-2-enamide
• CAS No: 1147843-68-2
• MF: C₁₈H₁₃Cl₂N₃O₂
• MW: 374.220721960068
• CID: 6267870
• PubChem ID: 97974793
• Update Time: 2025-07-19

2-Cyano-3-{4-[2-(2,4-dichlorophenyl)acetamido]phenyl}prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• (Z)-2-Cyano-3-[4-[[2-(2,4-dichlorophenyl)acetyl]amino]phenyl]prop-2-enamide
• EN300-26582143
• 1147843-68-2
• 2-cyano-3-{4-[2-(2,4-dichlorophenyl)acetamido]phenyl}prop-2-enamide
• Z384998326
• 2-Cyano-3-{4-[2-(2,4-dichlorophenyl)acetamido]phenyl}prop-2-enamide

• Inchi： 1S/C18H13Cl2N3O2/c19-14-4-3-12(16(20)9-14)8-17(24)23-15-5-1-11(2-6-15)7-13(10-21)18(22)25/h1-7,9H,8H2,(H2,22,25)(H,23,24)/b13-7-
• InChI Key： YLOHXPDAWJWADF-QPEQYQDCSA-N
• SMILES： ClC1C=C(C=CC=1CC(NC1C=CC(/C=C(/C#N)\C(N)=O)=CC=1)=O)Cl

Computed Properties

• Exact Mass: 373.0384821g/mol
• Monoisotopic Mass: 373.0384821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 576
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 96Ų

Additional information on 2-Cyano-3-{4-[2-(2,4-dichlorophenyl)acetamido]phenyl}prop-2-enamide

Introduction to 2-Cyano-3-{4-[2-(2,4-dichlorophenyl)acetamido]phenyl}prop-2-enamide (CAS No. 1147843-68-2)

2-Cyano-3-{4-[2-(2,4-dichlorophenyl)acetamido]phenyl}prop-2-enamide is a sophisticated organic compound with a molecular structure that exhibits significant potential in the field of pharmaceutical research. This compound, identified by its CAS number 1147843-68-2, has garnered attention due to its unique chemical properties and its possible applications in the development of novel therapeutic agents. The intricate arrangement of atoms within its molecular framework, including the presence of a cyano group, an amide linkage, and a phenyl ring substituted with chloro and amino functionalities, makes it a subject of considerable interest for researchers exploring new chemical entities.

The compound's structure is characterized by a prop-2-enamide backbone, which is a key feature that contributes to its reactivity and potential biological activity. The presence of the cyano group at the second carbon position and the amide group at the third position introduces polar functionalities that can interact with biological targets. Furthermore, the phenyl ring at the fourth position, substituted with chloro and amino groups, enhances the compound's complexity and diversity in terms of possible interactions with biological systems.

In recent years, there has been growing interest in developing small molecules that can modulate biological pathways associated with various diseases. The unique structural features of 2-Cyano-3-{4-[2-(2,4-dichlorophenyl)acetamido]phenyl}prop-2-enamide make it a promising candidate for such applications. Specifically, the amide group and the cyano group have been shown to be important for binding to biological targets such as enzymes and receptors. This has led to extensive research into derivatives of this compound that could have therapeutic benefits.

One of the most exciting aspects of this compound is its potential as a lead molecule for drug discovery. Researchers have been exploring various synthetic routes to modify its structure in order to optimize its pharmacological properties. For instance, replacing one of the chloro groups with another substituent might alter its solubility or bioavailability, making it more suitable for clinical use. Similarly, modifying the amide group could influence its binding affinity to specific targets.

The latest studies in this field have highlighted the importance of understanding the three-dimensional structure of such compounds to predict their biological activity accurately. Computational methods, including molecular modeling and virtual screening, have been employed to identify potential binding modes of 2-Cyano-3-{4-[2-(2,4-dichlorophenyl)acetamido]phenyl}prop-2-enamide with biological targets. These studies have provided valuable insights into how changes in its structure could enhance its therapeutic potential.

Another area of interest is the synthesis of analogs of this compound that could exhibit improved pharmacokinetic properties. For example, researchers have been exploring ways to increase its metabolic stability or to enhance its ability to cross biological membranes. These efforts are crucial for developing compounds that can reach their target sites effectively and remain active for an appropriate duration.

The role of computational chemistry in designing new molecules cannot be overstated. Advanced algorithms and machine learning techniques have enabled researchers to predict the properties of 2-Cyano-3-{4-[2-(2,4-dichlorophenyl)acetamido]phenyl}prop-2-enamide and its derivatives before they are synthesized in the lab. This has significantly reduced the time and cost associated with drug discovery by allowing researchers to focus on the most promising candidates.

In conclusion, 2-Cyano-3-{4-[2-(2,4-dichlorophenyl)acetamido]phenyl}prop-2-enamide (CAS No. 1147843-68-2) represents a significant advancement in pharmaceutical research due to its complex structure and potential therapeutic applications. The ongoing studies into this compound and its derivatives are likely to yield new insights into disease mechanisms and lead to the development of novel treatments for various conditions.